3-Chloro-2-(2,3-dihydro-1H-indol-1-YL)aniline

• IUPAC Name: 3-chloro-2-(2,3-dihydroindol-1-yl)aniline
• InChI: InChI=1S/C14H13ClN2/c15-11-5-3-6-12(16)14(11)17-9-8-10-4-1-2-7-13(10)17/h1-7H,8-9,16H2
• InChI Key: QTVGBPSOUHZCJV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C3=C(C=CC=C3Cl)N
• Molecular Formula: C14H13ClN2
• DSSTOX Substance ID: DTXSID501231075
• Molecular Weight: 244.72 g/mol
• CAS RN: 937604-31-4

Description

“3-Chloro-2-(2,3-dihydro-1H-indol-1-YL)aniline” is a chemical compound that falls under the category of indole derivatives. Indole derivatives are known for their diverse biological activities and are found in many important synthetic drug molecules.

Synthesis Analysis

The synthesis of indole derivatives has been a topic of interest among researchers. A method involving a [Cp*RhCl2]2-catalyzed formal [3 + 2] cycloaddition between isocyanates and indoles with electron-deficient alkenes at the C3-position of the indole moiety has been described.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

• .
• .

Anti-HIV Potential

Researchers have explored indole derivatives as anti-HIV agents. For example:

• .
• .

Other Biological Activities

Indole derivatives have also been associated with antitubercular, antidiabetic, and antimicrobial effects. However, specific data on this compound are scarce.

Safety and Hazards

“3-Chloro-2-(2,3-dihydro-1H-indol-1-YL)aniline” is classified as an irritant. Always handle such compounds with appropriate safety measures.

Future Directions

Indole derivatives have an immeasurable potential to be explored for newer therapeutic possibilities. Their diverse biological activities have created interest among researchers to synthesize a variety of indole derivatives.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . This suggests that 3-Chloro-2-(2,3-dihydro-1H-indol-1-YL)aniline may also interact with various biological targets.

Mode of Action

Indole derivatives are known to interact with their targets and induce changes that lead to various biological activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 3-Chloro-2-(2,3-dihydro-1H-indol-1-YL)aniline may also affect multiple biochemical pathways.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.